Cas no 64137-47-9 (2-Furantridecanoic acid, 5-methyl-, methyl ester)

• Product Name: 2-Furantridecanoic acid, 5-methyl-, methyl ester
• CAS No: 64137-47-9
• MF: C₁₉H₃₂O₃
• MW: 308.455586433411
• CID: 424904
• PubChem ID: 71380437
• Update Time: 2025-04-19

2-Furantridecanoic acid, 5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furantridecanoic acid, 5-methyl-, methyl ester
• methyl 13-(5-methylfuran-2-yl)tridecanoate
• 64137-47-9
• DTXSID10802951

• Inchi： 1S/C19H32O3/c1-17-15-16-18(22-17)13-11-9-7-5-3-4-6-8-10-12-14-19(20)21-2/h15-16H,3-14H2,1-2H3
• InChI Key： VCIHUHHGHTVRRO-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CCCCCCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 308.23526
• Monoisotopic Mass: 308.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44